
TPCET vs. Silicone: A Comparative Guide for
Medical-Grade Tubing Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tpcet

Cat. No.: B1216755 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The selection of appropriate materials for medical-grade tubing is a critical decision in the

development of medical devices and drug delivery systems. The material must not only meet

the stringent requirements for biocompatibility and sterilizability but also possess the precise

physical and chemical properties demanded by the application. This guide provides an

objective comparison of two commonly used elastomers: Thermoplastic Copolyester

Elastomers (TPCET) and Silicone. The information presented herein, supported by

experimental data, is intended to assist researchers, scientists, and drug development

professionals in making informed material selection decisions.

Executive Summary
Both TPCET and platinum-cured silicone are high-performance materials widely used in the

medical industry. Silicone has a long history of use and is known for its excellent

biocompatibility, high flexibility, and wide temperature resistance. TPCET, a type of

thermoplastic elastomer (TPE), offers the processing advantages of a thermoplastic while

exhibiting many of the functional properties of a thermoset rubber. Key differentiators include

silicone's superior temperature resistance and flexibility at low temperatures, while TPCET can

offer higher tensile strength and the ability to be heat-sealed or welded, which can simplify

assembly processes. The choice between the two often depends on the specific mechanical,

chemical, and thermal requirements of the end-use application, as well as considerations

around extractables and leachables.
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Physical and Mechanical Properties
The mechanical properties of tubing are paramount for ensuring reliable performance, from

resisting kinking in a fluid path to maintaining integrity in a peristaltic pump. The following tables

summarize the typical physical and mechanical properties of medical-grade TPCET and

silicone.

Table 1: Comparison of Typical Physical and Mechanical Properties

Property
TPCET (Medical
Grade)

Silicone (Platinum-
Cured, Medical
Grade)

Test Method

Hardness (Shore A) 40 - 75 50 - 80 ASTM D2240

Hardness (Shore D) 30 - 63 ~20 - 40 (Calculated) ASTM D2240

Tensile Strength at

Break (MPa)
13.1 - 43.0 7.1 - 9.6 ASTM D412 / ISO 527

Elongation at Break

(%)
>200 - >300 568 - 815 ASTM D412 / ISO 527

Modulus at 100%

Elongation (MPa)
4.4 - 10.9 1.28 - 2.1 ASTM D412

Tear Strength (kN/m)
Data Not Readily

Available
42 - 46 ASTM D624

Compression Set (22h

@ 70°C, %)

Data Not Readily

Available
< 20 ASTM D395

Specific Gravity ~1.16 - 1.22 ~1.14 ASTM D792

Note: The values presented are typical and can vary significantly based on the specific grade,

formulation, and manufacturer. It is crucial to consult manufacturer datasheets for specific

materials.
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Both TPCET and platinum-cured silicone intended for medical applications are formulated to

meet stringent biocompatibility standards.

Workflow for Biocompatibility Assessment (ISO 10993)

Material Selection
(TPCET or Silicone)

Risk Assessment (ISO 10993-1)
- Nature of Body Contact
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(ISO 10993-10)

Irritation
(ISO 10993-10)

Systemic Toxicity
(ISO 10993-11)

Biological Evaluation Report
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Caption: Biocompatibility Assessment Workflow.

Medical grades of both TPCET and silicone are typically tested according to ISO 10993 and/or

USP Class VI standards to ensure they are non-toxic, non-sensitizing, and non-irritating.

Platinum-cured silicone has a long and well-documented history of excellent biocompatibility,

making it a trusted choice for long-term implants and other critical applications.[1] Medical-

grade TPCETs, such as Hytrel® SC and Arnitel®, also have a strong track record and come

with comprehensive regulatory support packages.
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The ability of tubing to maintain its integrity when exposed to various chemicals and its

resistance to gas and liquid permeation are critical for many medical and pharmaceutical

applications.

Chemical Resistance
Silicone: Generally, silicone is chemically inert and resistant to a wide range of common

chemicals, including many acids and bases.[2][3] However, it can be attacked by concentrated

acids like sulfuric and hydrofluoric acid and may swell when exposed to non-polar organic

solvents such as toluene.[4][5] The change in physical properties after exposure to a solvent is

often reversible once the solvent evaporates.[2][3]

TPCET: TPCETs, like polyesters in general, exhibit excellent resistance to many chemicals,

including hydrocarbon fuels, oils, and lubricants. However, they can be susceptible to attack by

strong alkalis. The chemical resistance of TPEs can be highly formulation-dependent.

Table 2: General Chemical Resistance

Chemical Class TPCET Silicone

Dilute Acids Good to Excellent Excellent

Concentrated Acids Poor to Good Poor (attacked by some)

Alkalis Fair to Good Excellent

Alcohols Excellent Excellent

Aliphatic Hydrocarbons Excellent Fair to Good (swelling)

Aromatic Hydrocarbons Poor to Fair Poor (significant swelling)

Ketones (e.g., Acetone) Fair Good to Fair

Chlorinated Solvents Poor Poor

This table provides general guidance. Specific resistance depends on the chemical

concentration, temperature, and exposure time. Always perform compatibility testing for your

specific application.
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Gas Permeability
Gas permeability is a measure of the rate at which a gas can pass through a material. This is a

critical consideration in applications where maintaining a specific gaseous environment is

necessary. Silicone is known for its relatively high gas permeability, which can be

advantageous in applications like wound care but disadvantageous where gas ingress or

egress needs to be minimized.[6] TPCET generally has lower gas permeability compared to

silicone.

Table 3: Gas Permeability Coefficients (Approximate Values)

Gas TPCET Silicone

Oxygen (O₂) (Barrer) ~1 - 10 ~300 - 800[7]

Carbon Dioxide (CO₂) (Barrer) ~5 - 50 ~1500 - 3500

Water Vapor (g·mm/m²·day) ~1 - 5 ~10 - 50

1 Barrer = 10⁻¹⁰ cm³ (STP) · cm / (cm² · s · cmHg). Data is approximate and varies with

material grade, temperature, and pressure.

Sterilization Compatibility
Medical tubing must be able to withstand common sterilization methods without significant

degradation of its physical or chemical properties. Both TPCET and silicone are compatible

with a range of sterilization techniques.

Table 4: Sterilization Method Compatibility and Effects
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Sterilization Method TPCET Silicone (Platinum-Cured)

Autoclave (Steam)
Good (multiple cycles may

cause some property changes)

Excellent (minimal effect on

properties with repeated

cycles)[4][8]

Gamma Irradiation

Good (may cause some

yellowing and changes in

mechanical properties)

Excellent (minimal effect on

properties at typical doses,

e.g., up to 5 Mrad)[4][8]

Ethylene Oxide (EtO) Excellent

Excellent (requires proper

aeration to remove residual

gas)[8]

Electron Beam (E-beam)
Good (effects similar to

gamma)

Good (effects similar to

gamma)

Studies have shown that gamma and electron-beam irradiation can lead to an increase in

hardness and modulus while reducing tensile strength and elongation in some silicones.[9]

Ethylene oxide sterilization generally has a minimal impact on the mechanical properties of

silicone.[9] The effects of sterilization on TPCETs can include changes in mechanical

properties and appearance, and the extent of these changes is grade-dependent.[10]

Logical Flow for Sterilization Method Selection
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Caption: Sterilization Method Selection Process.

Extractables and Leachables (E&L)
For drug development professionals, understanding the profile of extractables and leachables

is of utmost importance to ensure patient safety and product efficacy.

Extractables: Compounds that can be extracted from the tubing material under aggressive

laboratory conditions (e.g., harsh solvents, elevated temperatures). Leachables: Compounds

that migrate from the tubing into the drug product under normal conditions of use and storage.

Experimental Protocol for E&L Studies (as per ISO 10993-18)
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Planning Phase:

Define the scope of the study based on the medical device's intended use, nature and

duration of contact.

Select appropriate extraction solvents (polar, non-polar, and semi-polar) to simulate the

drug product and worst-case scenarios.

Determine extraction conditions (time and temperature).

Extraction:

Expose the tubing to the selected solvents under the defined conditions. This can be done

through methods like reflux, Soxhlet, or sealed vessel extraction.

Analysis:

Utilize a range of analytical techniques to identify and quantify the extracted compounds.

Common methods include:

Gas Chromatography-Mass Spectrometry (GC-MS) for volatile and semi-volatile organic

compounds.

Liquid Chromatography-Mass Spectrometry (LC-MS) for non-volatile organic

compounds.

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) for elemental impurities.

Toxicological Risk Assessment (as per ISO 10993-17):

Evaluate the identified leachables for their potential health risks against established safety

thresholds.

Typical E&L Profiles:

Platinum-Cured Silicone: The primary organic extractables are typically a series of low

molecular weight, cyclic siloxane oligomers (e.g., D3, D4, D5).[11] The levels of these are

generally very low, and post-curing can further reduce them.[12] Platinum-cured silicone

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://elastostar.com/is-platinum-cured-silicone-tubing-safe-for-high-purity-applications/
https://www.wmfts.com/globalassets/literature/wp-watson-marlow-tubing-extractables.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


does not contain plasticizers, which are a common source of leachables in other polymers.

[11]

TPCET: The extractable profile of TPCETs can be more complex and is highly dependent on

the specific grade and manufacturing process. Potential extractables can include oligomers

of the polyester backbone, residual monomers, and additives such as antioxidants (and their

degradation products) and processing aids.

A study comparing post-cured and non-post-cured platinum-cured silicone tubing showed that

the concentration of cyclosiloxane compounds (D4 and D5) was up to 5 times lower in the post-

cured tubing extracts.[12] This highlights the importance of the manufacturing process in

minimizing potential leachables.

Conclusion
The choice between TPCET and silicone for medical-grade tubing is application-specific and

requires a thorough evaluation of the material properties against the device requirements.

Silicone is often the preferred choice for applications requiring high flexibility across a wide

temperature range, exceptional biocompatibility for long-term implantation, and where high

gas permeability is acceptable or desired. Its thermoset nature means it cannot be heat-

welded.

TPCET is an excellent candidate for applications that demand higher mechanical strength,

good chemical resistance, and lower gas permeability. Its thermoplastic nature allows for

thermal bonding techniques like heat-sealing and welding, which can offer design and

manufacturing advantages.

For any medical application, it is imperative to work with material suppliers who can provide

comprehensive data on biocompatibility, sterilization effects, and a detailed extractables and

leachables profile for their specific medical-grade materials. Final material selection should

always be validated through rigorous testing that simulates the intended use environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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